Cas no 941964-52-9 (2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: 2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 941964-52-9
• MF: C₂₀H₂₃BrN₂O₃
• MW: 419.3122
• CID: 5460730
• Update Time: 2025-06-09

2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]benzamide
• 2-bromo-N-(2-(3-methoxyphenyl)-2-morpholinoethyl)benzamide
• VU0492355-1
• 2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide

• Inchi： 1S/C20H23BrN2O3/c1-25-16-6-4-5-15(13-16)19(23-9-11-26-12-10-23)14-22-20(24)17-7-2-3-8-18(17)21/h2-8,13,19H,9-12,14H2,1H3,(H,22,24)
• InChI Key： OYYFKDQERNFVMC-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C([H])=C1C(N([H])C([H])([H])C([H])(C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])[H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 445
• XLogP3: 3.1
• Topological Polar Surface Area: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide

Introduction to 2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 941964-52-9)

2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide, identified by the CAS number 941964-52-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of benzamide derivatives, which are widely studied for their potential biological activities and therapeutic applications. The structural features of this molecule, particularly the presence of a bromine substituent, a methoxyphenyl group, and a morpholine moiety, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The synthesis and characterization of 2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide involve sophisticated organic reactions and analytical techniques. The bromine atom in the molecule enhances its reactivity, making it a valuable intermediate in the development of more complex pharmacophores. The methoxyphenyl group introduces hydrophobicity and electronic effects that can influence the compound's binding affinity to biological targets. Additionally, the morpholine ring provides basicity and stability, which are crucial for its role in drug design.

In recent years, there has been growing interest in benzamide derivatives due to their diverse biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The structural motif of 2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide suggests that it may exhibit inhibitory effects on certain enzymes and receptors involved in these pathologies. For instance, benzamides are known to interact with proteasome inhibitors, which are critical in cancer therapy.

Recent studies have highlighted the importance of molecular diversity in drug discovery. The unique combination of substituents in 2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide makes it a promising candidate for further exploration. Researchers have been employing computational methods to predict the binding modes of this compound with target proteins. These virtual screening approaches have helped identify potential lead structures that could be optimized for better efficacy and selectivity.

The pharmacokinetic properties of 2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for its development into a viable drug candidate. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to study the metabolic pathways involving this molecule. These studies provide insights into possible side effects and interactions with other drugs.

One of the most exciting areas of research is the exploration of 2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide as a potential therapeutic agent against neurological disorders. Benzamide derivatives have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease by modulating key neurotransmitter systems. The presence of the morpholine ring in this compound may enhance its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) applications.

The development of novel synthetic methodologies has also been a focus in recent research. Efficient synthetic routes can reduce production costs and improve scalability, which are critical factors for commercialization. Researchers have been developing green chemistry approaches to synthesize 2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide while minimizing environmental impact. These methods often involve catalytic processes and solvent-free reactions, which align with the principles of sustainable chemistry.

In conclusion, 2-bromo-N-2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 941964-52-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug discovery, with potential applications in oncology, inflammation, and neurology. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties through both experimental and computational methods. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.